Cas no 1598285-17-6 (1-amino-5-methoxypentan-2-ol)

• Product Name: 1-amino-5-methoxypentan-2-ol
• CAS No: 1598285-17-6
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• CID: 6262515
• PubChem ID: 114852598
• Update Time: 2025-06-11

1-amino-5-methoxypentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-5-methoxypentan-2-ol
• EN300-1852976
• 1598285-17-6

• Inchi： 1S/C6H15NO2/c1-9-4-2-3-6(8)5-7/h6,8H,2-5,7H2,1H3
• InChI Key： JFHOCFFNQXXQNP-UHFFFAOYSA-N
• SMILES： OC(CN)CCCOC

Computed Properties

• Exact Mass: 133.110278721g/mol
• Monoisotopic Mass: 133.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 59
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-5-methoxypentan-2-ol

Chemical Profile of 1-amino-5-methoxypentan-2-ol (CAS No. 1598285-17-6)

1-amino-5-methoxypentan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1598285-17-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pentan chain with both an amino group and a methoxy substituent, exhibits structural features that make it a versatile intermediate in the development of various pharmacologically active agents. The presence of both polar functional groups—the primary amine and the ether moiety—imparts unique chemical reactivity and solubility properties, facilitating its utility in synthetic pathways.

The aminomethoxy-pentanone scaffold inherent in this compound has garnered attention for its potential applications in medicinal chemistry. Recent advancements in drug discovery have highlighted the importance of heterocyclic and polyfunctionalized alcohols as key structural motifs in biologically active molecules. The specific arrangement of the amino and methoxy groups on the pentan backbone allows for diverse chemical modifications, including nucleophilic substitutions, condensation reactions, and coupling processes, which are pivotal in constructing more complex molecular architectures.

In the context of modern pharmaceutical research, 1-amino-5-methoxypentan-2-ol has been explored as a precursor in the synthesis of novel therapeutic agents. For instance, its ability to undergo reductive amination or form Schiff bases with aldehydes or ketones makes it a valuable building block for peptidomimetics and enzyme inhibitors. These derivatives have shown promise in preclinical studies as modulators of metabolic pathways and inflammatory responses. The methoxy group, in particular, can serve as a site for further functionalization via oxidation or demethylation strategies, expanding its synthetic utility.

Recent studies have also demonstrated the compound's relevance in the development of targeted therapies. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity to specific biological targets. For example, derivatives of 1-amino-5-methoxypentan-2-ol have been investigated for their potential as kinase inhibitors or as modulators of G-protein coupled receptors (GPCRs). The balance between steric hindrance and electronic properties provided by the pentan chain ensures optimal interactions with protein binding pockets, making this compound a compelling candidate for structure-based drug design.

The solubility profile of 1-amino-5-methoxypentan-2-ol is another critical factor that contributes to its appeal in pharmaceutical applications. Its moderate solubility in both aqueous and organic solvents allows for facile formulation in various delivery systems, including oral suspensions and intravenous formulations. This characteristic is particularly advantageous when developing prodrugs or when optimizing bioavailability through solubility-enhancing strategies.

From a synthetic chemistry perspective, the synthesis of 1-amino-5-methoxypentan-2-ol exemplifies elegant methodologies that bridge classical organic transformations with contemporary catalytic approaches. Modern synthetic routes often employ transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenation to construct the desired pentan backbone with high enantioselectivity. Such methods not only improve yield but also minimize waste generation, aligning with green chemistry principles that are increasingly emphasized in industrial-scale production.

The role of computational chemistry in optimizing derivatives of 1-amino-5-methoxypentan-2-ol cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and pharmacokinetic properties before experimental validation. This predictive power accelerates the drug discovery pipeline by enabling rapid screening of virtual libraries derived from this core structure. Furthermore, machine learning algorithms trained on large datasets have begun to assist in identifying novel synthetic pathways that might not be apparent through traditional experimentation.

Future directions in the study of 1-amino-5-methoxypentan-2-ol may explore its potential as an intermediate for developing antiviral or anticancer agents. The ability to incorporate fluorine or chlorine atoms into its framework could enhance its bioactivity against resistant strains of pathogens or improve its selectivity toward cancer cell lines. Additionally, exploring its role as a chiral building block could lead to breakthroughs in enantioselective synthesis, where stereochemistry dictates therapeutic efficacy.

In summary,1-amino-5-methoxypentan-2-ol (CAS No. 1598285-17-6) represents a fascinating compound at the intersection of organic synthesis and medicinal chemistry. Its unique structural features offer broad applicability across multiple therapeutic areas, while ongoing research continues to uncover new synthetic strategies and pharmacological potentials. As our understanding of biological targets advances, compounds like this will remain indispensable tools for designing next-generation therapeutics.